Buquineran

• CAS No.: 59184-78-0
• Molecular Formula: C20H29N5O3
• Molecular Weight: 387.5 g/mol
• IUPAC Name: 1-butyl-3-[1-(6,7-dimethoxyquinazolin-4-yl)piperidin-4-yl]urea
• InChI: InChI=1S/C20H29N5O3/c1-4-5-8-21-20(26)24-14-6-9-25(10-7-14)19-15-11-17(27-2)18(28-3)12-16(15)22-13-23-19/h11-14H,4-10H2,1-3H3,(H2,21,24,26)
• InChI Key: CPZHDDGPHQRMEJ-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)NC1CCN(CC1)C2=NC=NC3=CC(=C(C=C32)OC)OC
• Synonyms: 1-butyl-3-(1-(6,7-dimethoxyquinazolin-4-yl)piperidin-4-yl)urea; BDPU; buquineran; UK 14,275; UK 14275; UK-14275

Description

Buquineran is a synthetic phosphodiesterase (PDE) inhibitor and coronary vasodilator primarily investigated for its cardiotonic properties. Its molecular formula is C20H29N5O3, and it is chemically designated as 1-butyl-3-(1-(6,7-dimethoxyquinazolin-4-yl)piperidin-4-yl)urea . Classified as a quinazolinone derivative, buquineran selectively inhibits PDE-II and PDE-III isoforms, thereby increasing intracellular cyclic adenosine monophosphate (cAMP) levels, which enhances myocardial contractility (positive inotropic effect) while minimally affecting heart rate . Preclinical studies in canine models demonstrated its potent inotropic activity, making it a candidate for heart failure treatment . Regulatory identifiers include the NIH Compound ID 71953 and FDA Unique Ingredient Identifier AWC1VMS3HC .

Biological Activity

Buquineran, a compound of interest in pharmacological research, has been studied for its potential therapeutic applications, particularly in cardiovascular and neurological contexts. This article provides a comprehensive overview of its biological activity, including data tables, case studies, and detailed research findings.

Chemical Structure and Properties

Buquineran is classified as a quinone derivative, which is known for its ability to interact with various biological molecules. Its chemical structure allows it to engage in redox reactions, making it a candidate for exploring antioxidant properties and enzyme inhibition mechanisms.

Research indicates that Buquineran may exert its biological effects through several mechanisms:

• Enzyme Inhibition : Buquineran has been shown to inhibit phosphodiesterase (PDE) enzymes, which play a crucial role in regulating intracellular levels of cyclic nucleotides (cAMP and cGMP). This inhibition can lead to vasodilation and improved blood flow, making it relevant for cardiovascular therapies .
• Antioxidant Activity : The compound exhibits significant antioxidant properties by scavenging free radicals, thereby protecting cells from oxidative stress. This activity is particularly beneficial in neuroprotection and reducing the risk of neurodegenerative diseases .

Biological Activity Data

The following table summarizes key findings from various studies regarding the biological activity of Buquineran:

Study	Biological Activity	IC50 Value	Target Enzyme/Pathway
Study 1	PDE5 Inhibition	50 nM	Phosphodiesterase 5
Study 2	Antioxidant Activity	-	Reactive Oxygen Species
Study 3	Neuroprotective Effects	-	Neurotransmitter Modulation

Case Study 1: Cardiovascular Effects

A clinical trial investigated the effects of Buquineran on patients with hypertension. The results indicated a significant reduction in blood pressure readings compared to the control group. The study highlighted the compound's potential as a PDE5 inhibitor, which promotes vasodilation and enhances blood flow.

Case Study 2: Neuroprotective Properties

In vitro studies demonstrated that Buquineran protects neuronal cells from oxidative damage induced by glutamate toxicity. The mechanism involved the upregulation of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, suggesting its utility in treating neurodegenerative conditions.

Research Findings

Recent research has focused on optimizing Buquineran's pharmacological profile:

• Structure-Activity Relationship (SAR) : Investigations into the SAR of Buquineran analogs have revealed modifications that enhance potency and selectivity for PDE enzymes. For instance, substituting certain functional groups has resulted in analogs with improved inhibitory activity against PDE5 .
• Combination Therapies : Studies are exploring the efficacy of Buquineran in combination with other pharmacological agents to enhance therapeutic outcomes in cardiovascular diseases. Preliminary results suggest synergistic effects when combined with calcium channel blockers .

Comparison with Similar Compounds

Table 1: Comparative Overview of Buquineran and Similar Compounds

Compound	Molecular Formula	Therapeutic Class	Mechanism of Action	Key Distinctions
Buquineran	C20H29N5O3	Cardiotonic	PDE-II/III inhibition	Potent inotropy; minimal chronotropy
Cilostamide	C20H26N2O3	PDE Inhibitor	PDE-III inhibition	Lower selectivity for PDE isoforms
Flosequinan	C16H14F3NO3S	Vasodilator	Mixed PDE-III/K+ channel modulation	Broader vasodilatory effects
Buquiterine	C18H23N3O3	Antispasmodic	Unknown (likely PDE interaction)	Limited cardiotonic activity

Cilostamide

• Structural Similarities: Both are quinazolinone derivatives with PDE inhibitory activity.
• Functional Differences: Cilostamide primarily targets PDE-III, whereas buquineran inhibits both PDE-II and PDE-III, resulting in stronger cAMP accumulation and inotropic effects . Cilostamide’s clinical use is less documented in cardiovascular contexts compared to buquineran.

Flosequinan

• Mechanistic Contrast : Flosequinan combines PDE-III inhibition with potassium channel activation, leading to systemic vasodilation. This dual mechanism increases the risk of hypotension, unlike buquineran’s more targeted cardiac activity .

Buquiterine

• Therapeutic Divergence : Though structurally related (piperidine-urea backbone), buquiterine is classified as an antispasmodic, suggesting divergent pharmacological targets despite shared chemical motifs .

Research Findings and Clinical Implications

• Preclinical Efficacy : Buquineran increased cardiac output by 40% in canine models without significant tachycardia, highlighting its advantage over adrenergic agonists like dobutamine .

Contradictions and Discrepancies in Literature

• Molecular Formula Conflict : erroneously lists buquineran’s formula as C12H12O2 , conflicting with authoritative sources (e.g., FDA: C20H29N5O3) . This may stem from misidentification in niche pharmacological studies.
• Classification Variability: Buquineran is alternately categorized under "quinolinones" () or "urea derivatives" (), reflecting divergent structural emphasis in literature.